Cas no 70978-47-1 (1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one)

• Product Name: 1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one
• CAS No: 70978-47-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1747863
• PubChem ID: 13596221
• Update Time: 2025-04-21

1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one
• AGN-PC-00N84E
• AG-G-77680
• 5'-ETHYL-2'-HYDROXY-3'-NITROPROPIOPHENONE
• 5-Ethyl-2-hydroxy-3-nitro-propiophenon
• CTK5D3285
• DTXSID30544649
• 70978-47-1
• SCHEMBL11069085

• Inchi： 1S/C11H13NO4/c1-3-7-5-8(10(13)4-2)11(14)9(6-7)12(15)16/h5-6,14H,3-4H2,1-2H3
• InChI Key： OERXDHSXDFTTGV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(CC)=O)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 2.97870